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Introduction

Proteolysis-targeting chimeras (PROTACS) are a revolutionary therapeutic modality designed
to hijack the cell's natural protein disposal system to eliminate disease-causing proteins.[1][2]
These bifunctional molecules consist of a ligand that binds to a target protein of interest (POI),
a ligand that recruits an E3 ubiquitin ligase, and a linker connecting the two.[3] CRBN
(Cereblon) is a widely utilized E3 ligase in PROTAC design.[3][4] A critical attribute for the
efficacy of a PROTAC is its ability to permeate the cell membrane to engage its intracellular
targets.[1][5] Due to their larger size and complex physicochemical properties, assessing the
cell permeability of PROTACSs is a crucial step in their development.[1][6]

These application notes provide an overview and detailed protocols for key assays used to
evaluate the cell permeability of CRBN-based PROTACS.

PROTAC Mechanism of Action: A Cellular Journey

Successful PROTAC-mediated protein degradation is a multi-step process that begins with the
PROTAC crossing the cell membrane.[2][5] Once inside the cell, the PROTAC must
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simultaneously bind to both the target protein and the CRBN E3 ligase, forming a ternary
complex.[7][8] This proximity induces the ubiquitination of the target protein, marking it for
degradation by the proteasome.[9][10] The PROTAC is then released to catalyze further
degradation cycles.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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